Cas no 128537-59-7 (4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid)
128537-59-7 structure
Product Name:4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid
CAS No:128537-59-7
MF:C8H11ClN2O2
MW:202.638140916824
CID:897828
Update Time:2025-04-19
4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid
- 4-chloro-2,5-diethylpyrazole-3-carboxylic acid
- 4-chloranyl-2,5-diethyl-pyrazole-3-carboxylic acid
- 4-chloro-2,5-diethyl-3-pyrazolecarboxylic acid
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- Inchi： 1S/C8H11ClN2O2/c1-3-5-6(9)7(8(12)13)11(4-2)10-5/h3-4H2,1-2H3,(H,12,13)
- InChI Key： MZJBIQPUHZOZQB-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)=C(Cl)C(CC)=NN1CC
Computed Properties
- Exact Mass: 202.05100
Experimental Properties
- PSA: 55.12000
- LogP: 1.81700
4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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